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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

CAS Number: 69974-54-5

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the properties, synthesis, and applications of Capryl
alcohol-d18. This perdeuterated stable isotope-labeled compound is a valuable tool in a

variety of scientific disciplines, particularly in analytical chemistry and biophysical studies.

Core Properties and Data
Capryl alcohol-d18, also known as 1-octanol-d18, is the deuterated analogue of capryl alcohol

(1-octanol), where all 18 hydrogen atoms have been replaced with deuterium. This isotopic

substitution provides a distinct mass shift, making it an excellent internal standard for mass

spectrometry-based quantification, while its nuclear properties are ideal for deuterium nuclear

magnetic resonance (²H-NMR) studies.[1]

Physicochemical Data
The key physical and chemical properties of Capryl alcohol-d18 are summarized in the table

below. These properties are crucial for its application in experimental settings, influencing its

solubility, handling, and analytical behavior.
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Property Value

CAS Number 69974-54-5[1][2][3][4]

Synonyms 1-Octanol-d18[2][3]

Linear Formula CD₃(CD₂)₇OD[2]

Molecular Formula C₈D₁₈O[3]

Molecular Weight 148.34 g/mol [1][5][6]

Isotopic Purity Typically ≥98 atom % D[5]

Appearance Colorless liquid[7]

Density 0.940 g/mL at 25 °C

Boiling Point 196 °C

Melting Point -15 °C

Flash Point 80 °C

Key Applications and Experimental Protocols
The utility of Capryl alcohol-d18 stems from the kinetic isotope effect and the distinct physical

properties of deuterium, which allows it to be used as a tracer or a standard without

significantly altering the chemical nature of the molecule under investigation.[1]

Stable Isotope Labeled Internal Standard (SIL-IS) in
Mass Spectrometry
Capryl alcohol-d18 is widely employed as an internal standard in quantitative mass

spectrometry (MS) assays.[1][5] Its chemical similarity to the non-deuterated analyte ensures it

behaves similarly during sample extraction, derivatization, and chromatographic separation,

thus accounting for sample loss and matrix effects.[8][9] Its different mass, however, allows for

its clear distinction from the analyte in the mass spectrometer.[10]

Generalized Experimental Protocol for Use as an SIL-IS in LC-MS/MS:
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Preparation of Stock Solutions:

Prepare a stock solution of Capryl alcohol-d18 (e.g., 1 mg/mL) in a suitable organic

solvent such as methanol or acetonitrile.

Prepare a series of calibration standards of the non-deuterated analyte (1-octanol) at

known concentrations.

Sample Preparation:

To a known volume of the biological sample (e.g., plasma, urine), add a fixed amount of

the Capryl alcohol-d18 internal standard solution.

Perform sample extraction, typically liquid-liquid extraction (LLE) or solid-phase extraction

(SPE), to isolate the analyte and internal standard from the sample matrix.

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS/MS

analysis.

LC-MS/MS Analysis:

Inject the prepared sample onto an appropriate liquid chromatography (LC) column (e.g.,

C18) for separation.

Perform detection using a tandem mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

Define specific precursor-to-product ion transitions for both the analyte (1-octanol) and the

internal standard (Capryl alcohol-d18).

Data Analysis:

Calculate the ratio of the peak area of the analyte to the peak area of the internal standard

for each sample and calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.
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Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Probing Membrane Biophysics with Deuterium (²H) NMR
The perdeuterated nature of Capryl alcohol-d18 makes it a powerful tool for studying the

structure and dynamics of lipid bilayers using solid-state ²H-NMR spectroscopy.[1][11] By

incorporating Capryl alcohol-d18 into model membranes, researchers can gain insights into

the orientation, dynamics, and effects of alcohol molecules on the lipid components.[12][13]

Generalized Experimental Protocol for ²H-NMR Studies of Model Membranes:

Preparation of Lipid Vesicles:

Co-dissolve a known amount of a phospholipid (e.g., dipalmitoylphosphatidylcholine,

DPPC) and Capryl alcohol-d18 (e.g., at a 25 mol% concentration) in an organic solvent

like chloroform.[12]

Evaporate the solvent under a stream of nitrogen to form a thin lipid film on the walls of a

glass tube.

Hydrate the lipid film with a buffer solution (e.g., in D₂O-depleted water) to form

multilamellar vesicles (MLVs).

²H-NMR Spectroscopy:

Transfer the MLV suspension to an NMR tube.

Acquire ²H-NMR spectra using a high-field NMR spectrometer equipped with a solid-state

probe. A quadrupolar echo pulse sequence is typically used to obtain distortion-free

spectra.[14]

Spectra are often recorded over a range of temperatures to observe phase transitions of

the lipid bilayer.[12]

Data Analysis:
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Analyze the resulting Pake doublet spectra to determine the deuterium quadrupolar

splittings (ΔνQ).

From these splittings, calculate the carbon-deuterium (C-D) bond order parameters

(S_CD). The order parameter provides a measure of the motional anisotropy of the C-D

bonds and thus reflects the ordering and dynamics of the Capryl alcohol-d18 molecules

within the membrane.[12]

Synthesis and Metabolic Pathways
Understanding the synthesis and metabolic fate of Capryl alcohol-d18 is crucial for its

effective application.

Synthesis Pathway
The synthesis of Capryl alcohol-d18 typically involves the reduction of a deuterated carboxylic

acid derivative. A common method is the reduction of octanoic acid-d17 or its ester using a

powerful deuteride-donating agent like lithium aluminum deuteride (LiAlD₄).[1]

Generalized Synthesis of Capryl alcohol-d18

Octanoic acid-d17
(CD₃(CD₂)₆COOD)

Capryl alcohol-d18
(CD₃(CD₂)₆CD₂OD)

Reduction

LiAlD₄ (Lithium aluminum deuteride)
in anhydrous ether

Click to download full resolution via product page

Caption: Generalized synthesis route for Capryl alcohol-d18.

Metabolic Pathway
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While Capryl alcohol-d18 is used as a tracer, its metabolism is expected to follow the same

pathway as its non-deuterated counterpart, 1-octanol. In the body, 1-octanol is primarily

metabolized in the liver. It undergoes oxidation, first to octanal and subsequently to octanoic

acid, a process catalyzed by alcohol dehydrogenase.[1][15] This makes Capryl alcohol-d18 a

useful tool for tracing fatty acid metabolism.[16]

Metabolic Pathway of 1-Octanol

1-Octanol
(or Capryl alcohol-d18)

Octanal

Alcohol Dehydrogenase
(NAD⁺ → NADH)

Octanoic Acid

Aldehyde Dehydrogenase
(NAD⁺ → NADH)

Click to download full resolution via product page

Caption: Metabolic oxidation pathway of 1-octanol in the liver.

Logical Workflow: Quantitative Analysis
The following diagram illustrates the logical workflow for using Capryl alcohol-d18 as an

internal standard in a typical quantitative analysis experiment.
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Workflow for Quantitative Analysis using SIL-IS

Start

Prepare Analyte
Calibration Standards

Spike Samples and Standards
with Capryl alcohol-d18

Sample Extraction
(LLE or SPE)

LC-MS/MS Analysis
(MRM Mode)

Data Processing:
Calculate Peak Area Ratios

(Analyte / IS)

Generate
Calibration Curve

Quantify Analyte in Samples

End
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Caption: Logical workflow for SIL-IS quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Capryl Alcohol-d18 (1-Octanol-
d18) for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3334393#cas-number-for-capryl-alcohol-d18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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